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Compound of Interest

Compound Name: Ethyl 2-methyl-3-oxopentanoate

Cat. No.: B1604888

An In-Depth Technical Guide to Ethyl 2-methyl-3-
oxopentanoate

This technical guide provides a comprehensive overview of Ethyl 2-methyl-3-oxopentanoate,
a versatile keto ester with significant applications in organic synthesis, biochemical research,
and pharmaceutical development. This document is intended for researchers, scientists, and
drug development professionals, offering detailed information on its chemical properties,
synthesis, and key applications.

Chemical and Physical Properties

Ethyl 2-methyl-3-oxopentanoate is an organic compound characterized by the presence of
both a ketone and an ester functional group.[1] Its chemical structure and properties make it a
valuable intermediate in various chemical reactions.

Below is a summary of its key quantitative data:
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Property Value Source
Molecular Formula CsH1403 [21[3114]
Molecular Weight 158.19 g/mol [31[5]
CAS Number 759-66-0 [2]
Appearance Colorless to light yellow liquid [6]
Boiling Point 106 °C (at 15 Torr) [4][6]
Density 0.979+0.06 g/cm3 (Predicted) [41[6]
IUPAC Name ethyl 2-methyl-3- 2]
oxopentanoate
SMILES O=C(OCC)C(C)C(CC)=0 [2]

Synthesis and Experimental Protocols

The synthesis of Ethyl 2-methyl-3-oxopentanoate and its derivatives can be achieved

through various organic reactions. A representative protocol for the synthesis of a related

compound, ethyl 2-oximino-4-methyl-3-oxopentanoate, is detailed below, which illustrates the

chemical transformations involving the core structure.

Experimental Protocol: Synthesis of Ethyl 2-oximino-4-methyl-3-oxopentanoate[7]

e Materials:

o Ethyl isobutyrylacetate (100.3 g)

[¢]

o

Acetic acid (80 ml)

o

[¢]

Ether

[¢]

Sodium nitrite (43.8 g)

Water (92 ml for nitrite solution, 100 ml for extraction)

Saturated sodium bicarbonate solution
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o Calcium sulfate (CaS0Oas) for drying

e Procedure:

o A solution of sodium nitrite (43.8 g) in water (92 ml) is added dropwise, with stirring, to a
solution of ethyl isobutyrylacetate (100.3 g) in acetic acid (80 ml) at 0°C.

o After the addition is complete, the mixture is stirred at 0°C for 30 minutes.

o The reaction is then allowed to warm to room temperature and stirred for an additional 3
hours.

o Water (100 ml) is added to the mixture, and it is subsequently extracted with ether.

o The ether extracts are washed sequentially with water, saturated sodium bicarbonate
solution, and again with water.

o The organic layer is dried over calcium sulfate (CaSOa).

o The solvent is evaporated to yield crude ethyl 2-oximino-4-methyl-3-oxopentanoate (112
g) as an oil.

This protocol provides a foundational methodology that can be adapted for the synthesis of
other derivatives of pentanoate esters.

Applications in Research and Development

Ethyl 2-methyl-3-oxopentanoate is a valuable building block in several areas of chemical and
pharmaceutical research.

» Organic Synthesis: It serves as a versatile precursor for the synthesis of more complex
organic molecules due to the reactivity of its ketone and ester functional groups.[1]

» Biochemical Research: This compound is utilized in studies of enzyme-catalyzed reactions
and metabolic pathways, particularly those related to the metabolism of amino acids.[1] It
can act as a substrate for enzymes, facilitating research into their function and kinetics.
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» Pharmaceutical Development: Ethyl 2-methyl-3-oxopentanoate and its derivatives are
investigated for their potential roles in drug formulation and as intermediates in the synthesis
of active pharmaceutical ingredients (APIs).[1] For instance, the related compound, Ethyl 2-
fluoro-3-oxopentanoate, is a key intermediate in the synthesis of the antifungal agent
Voriconazole.[8][9]

o Flavoring Agents: Due to its characteristic aroma, it is also used in the food industry as a

flavoring agent.[1]

Logical Workflow in Synthesis

The following diagram illustrates a generalized workflow for the synthesis and purification of a
target compound using a precursor like Ethyl 2-methyl-3-oxopentanoate.
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Generalized Synthetic Workflow
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Caption: A diagram illustrating the general steps in a chemical synthesis and purification
process.

This workflow highlights the key stages from the initial reaction to the isolation of the final pure
product, which is a common sequence in organic synthesis involving intermediates like Ethyl 2-
methyl-3-oxopentanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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